Cas no 701921-71-3 (Trihexyl(tetradecyl)phosphonium Dicyanamide)

• Product Name: Trihexyl(tetradecyl)phosphonium Dicyanamide
• CAS No: 701921-71-3
• MF: C₃₄H₆₈N₃P
• MW: 549.897590637207
• MDL: MFCD04117699
• CID: 557340
• PubChem ID: 354334531
• Update Time: 2025-05-23

Trihexyl(tetradecyl)phosphonium Dicyanamide Chemical and Physical Properties

Names and Identifiers

• TRIHEXYLTETRADECYLPHOSPHONIUM DICYANAMIDE
• Trihexyl(tetradecyl)phosphonium Dicyanamide
• 56776_ALDRICH
• 56776_FLUKA
• AG-G-74011
• CTK2H6421
• DSSTox_CID_29310
• DSSTox_GSID_49351
• DSSTox_RID_83426
• Tetradecyltrihexylphosphonium dicyanamide
• Tox21_202613
• T3534
• Trihexyltetradecylphosphonium dicyanamide, >=95%
• cyanoiminomethylideneazanide;trihexyl(tetradecyl)phosphanium
• DTXSID6049351
• TRIHEXYLTETRADECYLPHOSPHONIUMDICYANAMIDE
• NCGC00260161-01
• CS-0378525
• 701921-71-3
• D92716
• BDB92171
• CHEMBL3188352
• CAS-701921-71-3
• SCHEMBL2091311
• MFCD04117699
• DTXCID3029310
• DB-372136
• [(CYANOIMINO)METHYLIDENE]AZANIDE; TRIHEXYL(TETRADECYL)PHOSPHANIUM
• trihexyltetradecyl-Phosphonium salt with cyanocyanamide (1:1); Cyphos 105; Cyphos IL 105; Tetradecyl(trihexyl)phosphonium dicyanamide; Trihexyl(tetradecyl)phosphonium dicyanoamide; Trihexyltetradecylphosphonium dicyanamide
• DICYANOAZANIDE; TRIHEXYL(TETRADECYL)PHOSPHANIUM

• MDL： MFCD04117699
• Inchi： 1S/C32H68P.C2N3/c1-5-9-13-17-18-19-20-21-22-23-24-28-32-33(29-25-14-10-6-2,30-26-15-11-7-3)31-27-16-12-8-4;3-1-5-2-4/h5-32H2,1-4H3;/q+1;-1
• InChI Key： DOMOOBQQQGXLGU-UHFFFAOYSA-N
• SMILES： [P+](CCCCCC)(CCCCCC)(CCCCCC)CCCCCCCCCCCCCC.N(C#N)=C=[N-]

Computed Properties

• Exact Mass: 549.51554
• Monoisotopic Mass: 549.51508618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 38
• Rotatable Bond Count: 28
• Complexity: 405
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.2

Experimental Properties

• Density: 0.90 g/mL at 20 °C(lit.)
• Refractive Index: 1.4800 to 1.4850
• PSA: 61.68
• LogP: 12.76830

Trihexyl(tetradecyl)phosphonium Dicyanamide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：UN3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Risk Phrases：34
• Safety Term：26-36/37/39-45
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organophosphorus compounds Tetraalkylphosphonium compounds
• Material Chemicals Electrical Materials Biosensor Materials
• Material Chemicals Electrical Materials

Additional information on Trihexyl(tetradecyl)phosphonium Dicyanamide

Comprehensive Analysis of Trihexyl(tetradecyl)phosphonium Dicyanamide (CAS No. 701921-71-3): Properties, Applications, and Innovations

The Trihexyl(tetradecyl)phosphonium Dicyanamide (CAS No. 701921-71-3) is a specialized phosphonium-based ionic liquid that has garnered significant attention in advanced material science and industrial applications. Known for its unique chemical stability, low volatility, and high thermal resistance, this compound is increasingly being explored for its potential in green chemistry, energy storage, and catalysis. Its molecular structure, featuring a tetradecyl side chain and a dicyanamide anion, contributes to its exceptional solubility and conductivity, making it a versatile candidate for modern technological solutions.

One of the most searched topics related to Trihexyl(tetradecyl)phosphonium Dicyanamide is its role in sustainable energy. Researchers are investigating its use in next-generation batteries, such as lithium-ion and sodium-ion batteries, due to its ability to enhance electrolyte performance. The compound's ionic conductivity and electrochemical stability are critical for improving battery lifespan and safety, addressing common concerns like thermal runaway and energy density. This aligns with the global push toward renewable energy and carbon neutrality, making it a hotspot for innovation.

Another area of interest is its application in advanced lubrication. The phosphonium cation and dicyanamide anion synergize to reduce friction and wear in high-temperature environments, a feature highly valued in aerospace and automotive industries. Users often search for high-performance lubricants that can withstand extreme conditions, and this compound's thermal degradation resistance positions it as a promising alternative to traditional petroleum-based products.

In the realm of green solvents, Trihexyl(tetradecyl)phosphonium Dicyanamide stands out for its low environmental impact. Unlike conventional volatile organic compounds (VOCs), it offers a recyclable and non-flammable option for chemical synthesis and extraction processes. This resonates with the growing demand for eco-friendly manufacturing practices, a frequently searched topic among environmental scientists and industrial engineers.

The compound's biocompatibility and antimicrobial properties have also sparked interest in pharmaceutical and biomedical applications. Studies suggest its potential in drug delivery systems and wound care, leveraging its ionic liquid characteristics to improve bioavailability and reduce side effects. This aligns with trending searches on personalized medicine and nanotechnology, further highlighting its multidisciplinary relevance.

From a synthesis perspective, Trihexyl(tetradecyl)phosphonium Dicyanamide is typically produced through quaternization reactions followed by anion exchange, ensuring high purity and yield. Its scalability and cost-effectiveness are frequently discussed in academic forums and industrial reports, addressing common queries about large-scale production and commercial viability.

In summary, Trihexyl(tetradecyl)phosphonium Dicyanamide (CAS No. 701921-71-3) is a multifaceted compound with applications spanning energy, materials science, and healthcare. Its alignment with sustainability goals and technological advancements ensures its continued relevance in both research and industry. As innovations evolve, this phosphonium-based ionic liquid is poised to play a pivotal role in shaping future solutions for a greener and more efficient world.